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Compound of Interest

Compound Name: Hdac-IN-87

Cat. No.: B15582227

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Hdac-IN-87 is a nonselective histone deacetylase (HDAC) inhibitor with demonstrated activity

against HDAC4 and HDAC6.[1] Histone deacetylases are a class of enzymes that remove

acetyl groups from lysine residues on both histone and non-histone proteins, playing a crucial

role in regulating gene expression.[2][3][4] Inhibition of HDACs is a key therapeutic strategy in

various diseases, including cancer.[5] Proper preparation, storage, and handling of Hdac-IN-87
solutions are critical for ensuring experimental reproducibility and accuracy. These application

notes provide detailed protocols for the preparation of stock and working solutions for both in

vitro and in vivo applications.

Chemical and Physical Properties
A summary of the key quantitative data for Hdac-IN-87 is presented in the table below.
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Property Value Reference

Molecular Formula C₁₃H₇F₅N₄O₂S [6]

Molecular Weight 378.28 g/mol [1][6]

In Vitro Solubility
100 mg/mL in DMSO (264.35

mM)
[6]

In Vivo Solubility
≥ 5 mg/mL in 10% DMSO +

90% Corn Oil
[1][6]

Storage (Solid Powder) -20°C (3 years), 4°C (2 years) [6]

Storage (In Solvent)
-80°C (6 months), -20°C (1

month)
[1][6]

Experimental Protocols
Protocol for In Vitro Stock Solution Preparation (10 mM
in DMSO)
This protocol describes the preparation of a 10 mM stock solution of Hdac-IN-87 in Dimethyl

Sulfoxide (DMSO), a common solvent for in vitro cell-based assays.

Materials:

Hdac-IN-87 powder

Anhydrous/molecular biology grade DMSO

Sterile microcentrifuge tubes or vials

Calibrated pipettes

Vortex mixer

Ultrasonic water bath
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Calculation: To prepare a 10 mM stock solution, the required mass of Hdac-IN-87 is calculated

using its molecular weight (378.28 g/mol ).

Mass (mg) = Desired Volume (mL) × Desired Concentration (mM) × Molecular Weight ( g/mol )

/ 1000

Example for 1 mL of 10 mM solution: Mass (mg) = 1 mL × 10 mM × 378.28 g/mol / 1000 = 3.78

mg

Procedure:

Weighing: Carefully weigh out the calculated amount of Hdac-IN-87 powder (e.g., 3.78 mg)

and place it into a sterile vial.

Solvent Addition: Add the calculated volume of DMSO (e.g., 1 mL) to the vial containing the

powder.

Dissolution: Cap the vial tightly and vortex thoroughly. Hdac-IN-87 is highly soluble in

DMSO, but sonication may be required to achieve complete dissolution, especially at high

concentrations like 100 mg/mL.[6] If precipitate is visible, place the vial in an ultrasonic water

bath for 5-10 minutes until the solution is clear.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes in sterile microcentrifuge tubes.[7] Store the aliquots at -20°C for

short-term use (up to 1 month) or at -80°C for long-term storage (up to 6 months).[1][6]

Workflow Diagram for In Vitro Solution Preparation
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Caption: Workflow for preparing Hdac-IN-87 stock and working solutions for in vitro use.

Protocol for In Vivo Solution Preparation (≥ 5 mg/mL)
This protocol details the preparation of an Hdac-IN-87 formulation suitable for in vivo studies,

typically administered via oral gavage or injection. The formulation uses a co-solvent system of

DMSO and corn oil.

Materials:
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High-concentration Hdac-IN-87 stock solution in DMSO (e.g., 50 mg/mL)

Sterile corn oil

Sterile tubes

Calibrated pipettes

Procedure:

Prepare High-Concentration Stock: First, prepare a concentrated stock solution of Hdac-IN-
87 in DMSO (e.g., 50 mg/mL) following the protocol in section 3.

Formulation: To prepare the final in vivo solution, a 1:9 ratio of DMSO stock to corn oil is

recommended.[6]

For example, to prepare 1 mL of a 5 mg/mL solution:

Add 100 µL of the 50 mg/mL DMSO stock solution to a sterile tube.

Add 900 µL of sterile corn oil to the same tube.

Mixing: Vortex the mixture thoroughly until a clear, homogenous solution is formed.[1] This

results in a final formulation containing 10% DMSO.

Use: This solution should be prepared fresh before each use. If the dosing period is

extended, the stability of this formulation should be carefully considered.[1]

Important Considerations and Best Practices
Solvent Quality: Always use fresh, anhydrous, or molecular biology grade DMSO. DMSO is

hygroscopic and absorbed water can reduce compound solubility and stability.[8]

Avoiding Precipitation: When preparing aqueous working solutions from a DMSO stock, add

the stock solution to the aqueous buffer or medium slowly while vortexing.[9] Do not add the

aqueous solution directly to the concentrated DMSO stock.
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Vehicle Controls: In all experiments, it is crucial to include a vehicle control group that is

treated with the same final concentration of the solvent (e.g., 0.1% DMSO in cell culture

medium) to account for any solvent-induced effects.[10]

Safety: Handle Hdac-IN-87 powder and solutions in a well-ventilated area, wearing

appropriate personal protective equipment (PPE), including gloves, lab coat, and safety

glasses.
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Caption: Hdac-IN-87 inhibits HDAC enzymes, preventing acetyl group removal from histones.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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